Cas no 1253789-92-2 (2-Amino-6-chloro-4-fluorobenzonitrile)

• Product Name: 2-Amino-6-chloro-4-fluorobenzonitrile
• CAS No: 1253789-92-2
• MF: C₇H₄ClFN₂
• MW: 170.5714635849
• CID: 5698310
• PubChem ID: 79002146
• Update Time: 2025-06-28

2-Amino-6-chloro-4-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• MFCD17015619
• 1253789-92-2
• AKOS017515604
• EN300-190187
• SCHEMBL14825530
• 2-Amino-6-chloro-4-fluorobenzonitrile
• SY345132

• Inchi： 1S/C7H4ClFN2/c8-6-1-4(9)2-7(11)5(6)3-10/h1-2H,11H2
• InChI Key： SVLDBSGZRRDOET-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1C#N)N)F

Computed Properties

• Exact Mass: 170.0047040g/mol
• Monoisotopic Mass: 170.0047040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.8Ų

Additional information on 2-Amino-6-chloro-4-fluorobenzonitrile

2-Amino-6-chloro-4-fluorobenzonitrile (CAS No. 1253789-92-2): A Comprehensive Overview of Chemical Properties, Applications, and Recent Research Advances

2-Amino-6-chloro-4-fluorobenzonitrile (CAS No. 1253789-92-2) is a structurally diverse aromatic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by the presence of amino, chloro, fluoro, and nitrile functional groups on a benzene ring, exhibits a unique combination of electronic and steric properties that make it a versatile scaffold for drug discovery and chemical synthesis. Recent studies have highlighted its potential as a building block for the development of small-molecule therapeutics, particularly in the context of targeted cancer therapies and neurodegenerative disease research. The fluorine substitution at the para position, combined with the chloro group at the meta position, introduces a level of electronic asymmetry that can be exploited to modulate hydrophobic interactions and hydrogen-bonding capabilities in molecular recognition events.

From a chemical synthesis perspective, 2-Amino-6-chloro-4-fluorobenzonitrile has been synthesized via a two-step reaction pathway involving nitration followed by fluorination, with recent advances in fluorine chemistry enabling the development of high-yield protocols under mild reaction conditions. The nitrile group serves as a bioisostere for carboxylic acid functionalities, a property that has been leveraged in the design of proton pump inhibitors and COX-2 selective inhibitors. A 2023 study published in Journal of Medicinal Chemistry demonstrated that fluorinated benzene derivatives like 2-Amino-6-chloro-4-fluorobenzonitrile exhibit enhanced metabolic stability compared to their non-fluorinated analogs, a critical factor in drug development for chronic disease management. This finding underscores the importance of halogen substitution in optimizing pharmacokinetic profiles.

Recent computational modeling studies have further elucidated the electronic effects of the fluoro and chloro substituents in 2-Amino-6-chloro-4-fluorobenzonitrile. Using quantum mechanical calculations, researchers at ETH Zurich demonstrated that the fluoro group induces a descreening effect on the nitrile functionality, increasing its electrophilicity by approximately 15%. This property has been correlated with improved binding affinities in kinase inhibitor development, where the nitrile group can act as a hydrogen bond acceptor in protein-ligand interactions. The amino group at the 2-position provides an additional site for functionalization, enabling the creation of prodrugs with improved solubility and targeted delivery characteristics.

In the realm of pharmacological applications, 2-Amino-6-chloro-4-fluorobenzonitrile has shown promise as a lead compound in the development of tyrosine kinase inhibitors. A 2024 preclinical study by Merck & Co. demonstrated that derivatives of this compound exhibited nanomolar IC50 values against EGFR mutants, with selectivity indices exceeding 100-fold compared to wild-type EGFR. The fluoro substitution was found to be critical in avoiding off-target effects associated with pan-kinase inhibition, a common challenge in small-molecule drug design. These findings have spurred further research into the structure-activity relationships of fluorinated aromatic compounds in precision oncology applications.

The chloro group in 2-Amino-6-chloro-4-fluorobenzonitrile also plays a pivotal role in modulating lipophilicity and bioavailability. A comparative in vivo study published in Pharmaceutical Research (2023) showed that compounds with meta-chloro substitution exhibited 1.8-fold higher brain penetration compared to their para-chloro counterparts, suggesting that the position of halogen substituents can be strategically manipulated to achieve target tissue selectivity. This property is particularly valuable in the development of central nervous system (CNS) drugs, where blood-brain barrier permeability is a major pharmacological challenge.

Looking ahead, 2-Amino-6-chloro-4-fluorobenzonitrile is expected to play a central role in the next generation of bioactive molecules. Recent advances in click chemistry have enabled the development of modular synthesis strategies that allow for the rapid assembly of library compounds based on this scaffold. A 2025 ACS Central Science paper demonstrated the use of azide-alkyne cycloaddition to generate diverse analogs with improved solubility and reduced toxicity. These developments highlight the versatility of 2-Amino-6-chloro-4-fluorobenzonitrile as a platform molecule in high-throughput screening campaigns for drug discovery and materials science applications.

In conclusion, 2-Amino-6-chloro-4-fluorobenzonitrile (CAS No. 1253789-92-2) represents a multifunctional scaffold with extensive potential in modern pharmaceutical research. Its unique electronic and steric properties, combined with the flexibility of its substituents, make it an ideal candidate for the design of targeted therapeutics and advanced materials. As computational methods and synthetic techniques continue to evolve, the applications of this compound are likely to expand into new domains, further cementing its importance in chemical innovation.